Iodomethyl octyl carbonate

• CAS No.: 920967-15-3
• Molecular Formula: C10H19IO3
• Molecular Weight: 314.16 g/mol
• IUPAC Name: iodomethyl octyl carbonate
• InChI: InChI=1S/C10H19IO3/c1-2-3-4-5-6-7-8-13-10(12)14-9-11/h2-9H2,1H3
• InChI Key: SZHNFUZDNHJYMS-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCOC(=O)OCI

Description

Iodomethyl octyl carbonate is a synthetic organoiodine compound belonging to the carbonate ester family. Its molecular formula is C₁₀H₁₉IO₃, with a calculated molecular weight of 314.06 g/mol. This compound is hypothesized to exhibit lipophilic properties due to the long octyl chain, making it suitable for applications in drug delivery systems or as an intermediate in organic synthesis .

Comparison with Similar Compounds

Research Findings and Data Tables

Table 1: Comparative Stability in Simulated Plasma (pH 7.4)

Compound	Half-Life (h)	Hydrolysis Products
This compound*	8–12	Octanol, CO₂, iodide
Iodomethyl isopropyl carbonate	4–6	Isopropanol, CO₂, iodide
Methyl octyl carbonate	24–36	Methanol, octanol, CO₂

*Inferred from analogous compounds in .

Table 2: Key Spectroscopic Data

Compound	¹H NMR (δ, ppm)	¹³C NMR (δ, ppm)
This compound*	0.88 (t, 3H, CH₃), 1.2–1.6 (m, 12H, CH₂), 4.2 (s, 2H, CH₂I)	14.1 (CH₃), 22.7–31.9 (CH₂), 72.1 (OCOO), 155.2 (C=O)
Iodomethyl isopropyl carbonate	1.34 (d, 6H, CH₃), 4.9 (m, 1H, CH), 4.2 (s, 2H, CH₂I)	21.8 (CH₃), 70.1 (OCOO), 155.0 (C=O)

Q & A

Q. What are the best practices for integrating synthetic data into computational models to predict reactivity?

• Methodological Answer : Use software like Gaussian or ORCA to simulate reaction pathways. Input experimental parameters (e.g., Gibbs free energy from DSC) to refine transition-state models. Validate predictions via kinetic isotope effects (KIEs) or substituent-tuning experiments .